N-(1,3-benzodioxol-5-ylmethyl)-N-ethylamine

Specification

• CAS No.: 6642-35-9
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)ethanamine
• Standard InChI: InChI=1S/C10H13NO2/c1-2-11-6-8-3-4-9-10(5-8)13-7-12-9/h3-5,11H,2,6-7H2,1H3
• Standard InChI Key: COTCHBBRLLCOKK-UHFFFAOYSA-N
• SMILES: CCNCC1=CC2=C(C=C1)OCO2
• Canonical SMILES: CCNCC1=CC2=C(C=C1)OCO2

Introduction

Chemical Identity and Nomenclature

N-(1,3-benzodioxol-5-ylmethyl)-N-ethylamine, with the CAS registry number 6642-35-9, is a secondary amine compound featuring a benzodioxole ring system. The compound is known by several synonyms in scientific literature and chemical databases, as presented in Table 1.

Table 1: Nomenclature and Chemical Identifiers

Parameter	Value
IUPAC Name	N-(1,3-benzodioxol-5-ylmethyl)ethanamine
CAS Number	6642-35-9
Molecular Formula	C₁₀H₁₃NO₂
Molecular Weight	179.22 g/mol
Standard InChI	InChI=1S/C10H13NO2/c1-2-11-6-8-3-4-9-10(5-8)13-7-12-9/h3-5,11H,2,6-7H2,1H3
Standard InChIKey	COTCHBBRLLCOKK-UHFFFAOYSA-N
SMILES	CCNCC1=CC2=C(C=C1)OCO2

Common Synonyms

The compound is referred to by various synonyms in chemical literature:

• (1,3-Dioxaindan-5-ylmethyl)(ethyl)amine

• N-(Benzo[d]dioxol-5-ylmethyl)ethanamine

• N-ethyl-3,4-methylenedioxy benzylamine

• N-Ethyl-1,3-benzodioxole-5-methanamine

• 1,3-Benzodioxole-5-methanamine, N-ethyl-

• NSC 15671

• NSC 131722

Physical and Chemical Properties

Understanding the physical and chemical properties of N-(1,3-benzodioxol-5-ylmethyl)-N-ethylamine is essential for its proper handling, storage, and application in research and industrial processes.

Table 2: Physical and Chemical Properties

Property	Value
Physical State	Not specified in available literature
Density	Not specified in available literature
Melting Point	Not specified in available literature
Boiling Point	Not specified in available literature
Solubility	Not specified in available literature
Log P	Not specified in available literature
pKa	Not specified in available literature
European Community (EC) Number	829-377-7

Structural Characteristics

The chemical structure of N-(1,3-benzodioxol-5-ylmethyl)-N-ethylamine features several key components:

• A benzodioxole ring system (1,3-benzodioxole), which consists of a benzene ring fused to a dioxole ring

• A methylene bridge connecting the benzodioxole ring to the nitrogen atom

• An ethyl group attached to the nitrogen atom, forming a secondary amine

This arrangement confers specific chemical reactivity patterns that influence its behavior in chemical reactions and interactions with biological systems.

Applications and Research Context

Structural Relationship to Other Bioactive Compounds

The 1,3-benzodioxole ring system is found in several natural and synthetic compounds with significant biological activities. This structural similarity suggests potential areas for investigation of N-(1,3-benzodioxol-5-ylmethyl)-N-ethylamine's biological properties or use as a chemical precursor.

Hazard Statement	Classification	Severity Level
H302	Harmful if swallowed	Warning, Acute toxicity, oral
H315	Causes skin irritation	Warning, Skin corrosion/irritation
H318	Causes serious eye damage	Danger, Serious eye damage/eye irritation
H335	May cause respiratory irritation	Warning, Specific target organ toxicity, single exposure; Respiratory tract irritation

Hazard Classes and Categories

The European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory identifies the following hazard classes for N-(1,3-benzodioxol-5-ylmethyl)-N-ethylamine:

• Acute Toxicity, Category 4

• Skin Irritation, Category 2

• Eye Damage, Category 1

• Specific Target Organ Toxicity - Single Exposure, Category 3 (Respiratory tract irritation)

Chemical Relationships and Analogues

Related Compounds

Several structurally related compounds may provide insight into the potential properties and applications of N-(1,3-benzodioxol-5-ylmethyl)-N-ethylamine:

• N-(1,3-benzodioxol-5-ylmethyl)-N-methylamine (CAS: 15205-27-3): This methyl analogue differs only in the alkyl group attached to the nitrogen atom.

• 2-(1,3-Benzodioxol-5-yl)ethanamine (CAS: 1484-85-1): This primary amine features an extended carbon chain between the benzodioxole ring and the amine function.

• N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-[[5-[(dimethylamino)methyl]furfuryl]thio]ethyl]-2-nitrovinylidenediamine (CAS: 84845-75-0): A more complex derivative with additional functional groups and heterocyclic elements.